Cas no 13023-00-2 (Butanoic acid,2,2-dichloro-)

Butanoic acid,2,2-dichloro- structure
Butanoic acid,2,2-dichloro- structure
Product Name:Butanoic acid,2,2-dichloro-
CAS No:13023-00-2
MF:C4H6Cl2O2
MW:156.99523973465
CID:197989
PubChem ID:17290
Update Time:2025-04-19

Butanoic acid,2,2-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2,2-dichloro-
    • 2,2-dichlorobutanoic acid
    • 2,2-Dichlorobutyric acid
    • OBLYWUBMZGHQDN-UHFFFAOYSA-N
    • 7KMA34C9N2
    • Butanoic acid, 2,2-dichloro-
    • 2,2-Dichlorobutanoic acid #
    • 13023-00-2
    • DTXSID8021567
    • Butyric acid, 2,2-dichloro-
    • SCHEMBL1708069
    • NS00123964
    • J-800328
    • Inchi: 1S/C4H6Cl2O2/c1-2-4(5,6)3(7)8/h2H2,1H3,(H,7,8)
    • InChI Key: OBLYWUBMZGHQDN-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)O)(CC)Cl

Computed Properties

  • Exact Mass: 155.97458
  • Monoisotopic Mass: 155.974485
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.3890
  • Boiling Point: 218.43°C (rough estimate)
  • Flash Point: 85.7°C
  • Refractive Index: 1.4456 (estimate)
  • PSA: 37.3
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